Cas no 61186-05-8 (Phenol, 4-[(dimethylamino)methyl]-, hydrobromide)
61186-05-8 structure
Product Name:Phenol, 4-[(dimethylamino)methyl]-, hydrobromide
CAS No:61186-05-8
MF:C9H14BrNO
MW:232.117561817169
CID:489362
PubChem ID:71398515
Update Time:2025-04-19
Phenol, 4-[(dimethylamino)methyl]-, hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[(dimethylamino)methyl]-, hydrobromide
- 4-[(dimethylamino)methyl]phenol,hydrobromide
- DTXSID60819933
- 4-[(Dimethylamino)methyl]phenol--hydrogen bromide (1/1)
- 61186-05-8
-
- Inchi: 1S/C9H13NO.BrH/c1-10(2)7-8-3-5-9(11)6-4-8;/h3-6,11H,7H2,1-2H3;1H
- InChI Key: KSVKFRIGJDVVSA-UHFFFAOYSA-N
- SMILES: Br.OC1C=CC(=CC=1)CN(C)C
Computed Properties
- Exact Mass: 231.02592
- Monoisotopic Mass: 231.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 106
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
Phenol, 4-[(dimethylamino)methyl]-, hydrobromide Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
61186-05-8 (Phenol, 4-[(dimethylamino)methyl]-, hydrobromide) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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